Cas no 130795-22-1 (2-Furanacetic acid, α-hydroxy-, (S)- (9CI))
130795-22-1 structure
Product Name:2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
CAS No:130795-22-1
MF:C6H6O4
MW:142.109442234039
CID:5955087
PubChem ID:758260
Update Time:2024-03-01
2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
- (2S)-2-(furan-2-yl)-2-hydroxyacetic acid
- (S)-2-(Furan-2-yl)-2-hydroxyacetic acid
- NCGC00018577-02
- 130795-22-1
- NCGC00018577-01
- EN300-7025008
- AKOS006379848
- SCHEMBL10430343
-
- Inchi: 1S/C6H6O4/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5,7H,(H,8,9)/t5-/m0/s1
- InChI Key: RTLDJXGEOSVJEX-YFKPBYRVSA-N
- SMILES: O1C=CC=C1[C@H](O)C(O)=O
Computed Properties
- Exact Mass: 142.02660867g/mol
- Monoisotopic Mass: 142.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.451±0.06 g/cm3(Predicted)
- Boiling Point: 266.5±25.0 °C(Predicted)
- pka: 3.33±0.10(Predicted)
2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7025008-0.05g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 0.05g |
$285.0 | 2023-06-04 | |
| Enamine | EN300-7025008-0.1g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 0.1g |
$426.0 | 2023-06-04 | |
| Enamine | EN300-7025008-0.25g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 0.25g |
$607.0 | 2023-06-04 | |
| Enamine | EN300-7025008-0.5g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 0.5g |
$959.0 | 2023-06-04 | |
| Enamine | EN300-7025008-1.0g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 1g |
$1229.0 | 2023-06-04 | |
| Enamine | EN300-7025008-2.5g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 2.5g |
$2408.0 | 2023-06-04 | |
| Enamine | EN300-7025008-5.0g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 5g |
$3562.0 | 2023-06-04 | |
| Enamine | EN300-7025008-10.0g |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 10g |
$5283.0 | 2023-06-04 | |
| Aaron | AR0289MW-50mg |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 50mg |
$417.00 | 2025-02-17 | |
| Aaron | AR0289MW-100mg |
(2S)-2-(furan-2-yl)-2-hydroxyacetic acid |
130795-22-1 | 95% | 100mg |
$611.00 | 2025-02-17 |
2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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